8-(4-fluorophenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one

• Molecular Formula: C18H12FN7O
• Molecular Weight: 361.3 g/mol
• IUPAC Name: 8-(4-fluorophenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one
• InChI: InChI=1S/C18H12FN7O/c19-12-8-6-11(7-9-12)16-13-14(10-4-2-1-3-5-10)21-22-17(27)15(13)20-18-23-24-25-26(16)18/h1-9,16,24-25H
• InChI Key: VKVKZZVZVIDKPJ-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2=C3C(N4C(=NNN4)N=C3C(=O)N=N2)C5=CC=C(C=C5)F

Description

8-(4-fluorophenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one, commonly known as FPTQ, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and materials science. FPTQ belongs to the class of heptazatricyclo compounds, which are known for their unique structural features and diverse biological activities.

Mechanism of Action

The mechanism of action of FPTQ is not fully understood, but studies have shown that it acts by targeting specific cellular pathways involved in cell growth and proliferation. FPTQ has been shown to inhibit the activity of certain enzymes involved in DNA replication, leading to cell cycle arrest and apoptosis. FPTQ has also been shown to inhibit the activity of certain signaling pathways involved in inflammation, leading to reduced inflammation.
Biochemical and Physiological Effects:
FPTQ has been shown to have several biochemical and physiological effects. In animal models, FPTQ has been shown to reduce the growth of cancer cells and inhibit the development of tumors. FPTQ has also been shown to reduce inflammation and improve the symptoms of inflammatory diseases. Additionally, FPTQ has been shown to have antioxidant properties and may help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FPTQ in lab experiments is its high purity and stability. FPTQ is also relatively easy to synthesize, making it an attractive candidate for further research. However, one of the main limitations of using FPTQ in lab experiments is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on FPTQ. One area of research is in the development of new anti-cancer therapies based on FPTQ. Researchers are also exploring the potential of FPTQ as an anti-inflammatory agent and its potential use in the treatment of inflammatory diseases. Additionally, researchers are investigating the potential of FPTQ in the development of new materials with unique properties. Overall, FPTQ is a promising compound with a wide range of potential applications in various fields of research.

Synthesis Methods

The synthesis of FPTQ involves a multi-step process that requires the use of several reagents and catalysts. One of the most commonly used methods for synthesizing FPTQ is the Pd-catalyzed Suzuki-Miyaura coupling reaction, which involves the coupling of 4-fluorophenylboronic acid with 10-bromo-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one. This method has been shown to yield high purity FPTQ with good yields.

Scientific Research Applications

FPTQ has shown promising results in various scientific research applications. One of the most significant areas of research is in the field of medicinal chemistry, where FPTQ has been shown to have potential as an anti-cancer agent. Studies have shown that FPTQ inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. FPTQ has also shown potential as an anti-inflammatory agent and has been shown to reduce inflammation in animal models.